molecular formula C12H12O B8673968 2-Phenylmethylenecyclopentanone

2-Phenylmethylenecyclopentanone

Cat. No.: B8673968
M. Wt: 172.22 g/mol
InChI Key: ZFJFROHCPHULKY-UHFFFAOYSA-N
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Description

2-Phenylmethylenecyclopentanone is a useful research compound. Its molecular formula is C12H12O and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12O

Molecular Weight

172.22 g/mol

IUPAC Name

2-benzylidenecyclopentan-1-one

InChI

InChI=1S/C12H12O/c13-12-8-4-7-11(12)9-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2

InChI Key

ZFJFROHCPHULKY-UHFFFAOYSA-N

Canonical SMILES

C1CC(=CC2=CC=CC=C2)C(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

With reflux device installed, 36.8 g (0.24 mol) of N-cyclopentenyl morpholine, 27.2 g (0.20 mol) of benzaldehyde and 200 mL of benzene were added to a round bottom flask and heated under reflux for 20 h. The resulting solution was cooled to 30° C., and slowing stirring while 62 mL of hydrochloric acid (6 mol/L) was added to the solution. After stirring for 2 h at room temperature, the benzene layer was separated and washed with water to neutral, and dried over anhydrous sodium sulfate overnight. Then the mixture was filtered and benzene was recovered by evaporation under reduced pressure. The residue was cooled and solidified, then recrystallized in cyclohexane/ethanol to yield 2-benzylidene-cyclopentanone with a yield of 84.6%.
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36.8 g
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27.2 g
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200 mL
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62 mL
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